Cas no 1692348-39-2 (methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate)

• Product Name: methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate
• CAS No: 1692348-39-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5858070
• PubChem ID: 106230985
• Update Time: 2025-06-15

methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate
• methyl 6-[(pent-1-yn-3-yl)amino]pyrazine-2-carboxylate
• 1692348-39-2
• EN300-1449395

• Inchi： 1S/C11H13N3O2/c1-4-8(5-2)13-10-7-12-6-9(14-10)11(15)16-3/h1,6-8H,5H2,2-3H3,(H,13,14)
• InChI Key： YOVVOXZSLQMZHQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=N1)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Additional information on methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate

Introduction to Methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate (CAS No. 1692348-39-2)

Methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate, a compound with the chemical formula C₁₁H₁₀N₂O₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1692348-39-2, has garnered attention due to its structural complexity and potential applications in drug discovery and material science. The presence of both an amine and a carboxylate group in its molecular structure makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate molecule features a pyrazine core, which is a well-known scaffold in medicinal chemistry. Pyrazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of a pent-1-yne moiety at the 6-position of the pyrazine ring introduces additional functional groups that can be further modified to enhance the biological activity of the compound. This structural feature makes it an attractive candidate for further exploration in drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The pyrazine derivatives, in particular, have been extensively studied due to their favorable pharmacokinetic properties and ease of functionalization. The methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate compound represents a promising addition to this class of molecules, offering new opportunities for the discovery of next-generation pharmaceuticals.

One of the key aspects of this compound is its potential as a building block for more complex molecules. The presence of both an amine and a carboxylate group provides multiple points of attachment for further chemical modifications. These functional groups can be used to link other pharmacophores or to introduce additional biological activities into the molecule. This flexibility makes it an invaluable tool for medicinal chemists working on the development of new drugs.

The synthesis of methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate involves several steps, each requiring careful optimization to ensure high yield and purity. The reaction sequence typically begins with the preparation of the pyrazine core, followed by functionalization at the 6-position with a pent-1-yne group. The introduction of the amine and carboxylate groups is then carried out using appropriate chemical reagents. Each step in the synthesis must be carefully monitored to ensure that side reactions are minimized, thereby maximizing the overall yield.

The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the structure of methyl 6-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate. These techniques provide detailed information about the molecular structure, including the connectivity and arrangement of atoms within the molecule. Additionally, X-ray crystallography can be used to determine the three-dimensional structure of the compound, which is essential for understanding its biological activity.

In terms of biological activity, preliminary studies on derivatives of pyrazine have shown promising results in various disease models. For instance, certain pyrazine derivatives have been found to exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The amine and carboxylate groups in methyl 6-(pent-1-yn-3-yloaminopyrazine)-2-carboxylate could potentially enhance these effects by allowing further modifications that improve binding affinity to target proteins.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques can be used to predict how methyl 6-(pentenamino-pyrazin)-2-carboxylic acid methyl ester interacts with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying potential binding sites and optimal modifications for enhancing biological activity.

The development of new synthetic methodologies is also an important area of research related to this compound. Innovations in synthetic chemistry can lead to more efficient and sustainable ways to produce complex molecules like methyl 6-(pentenamino-pyrazin)-2-carboxylic acid methyl ester. Green chemistry principles are particularly relevant here, as they aim to minimize waste and reduce environmental impact during chemical synthesis.

The future prospects for this compound are bright, with ongoing research focused on expanding its applications in drug discovery and material science. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area, leading to new therapeutic agents and advanced materials based on pyrazine derivatives.